Cas no 5348-71-0 (2-{[(1E,2E)-3-(2-chlorophenyl)prop-2-en-1-ylidene]amino}-4,6-dimethylphenol)

• Product name: 2-{[(1E,2E)-3-(2-chlorophenyl)prop-2-en-1-ylidene]amino}-4,6-dimethylphenol
• CAS No: 5348-71-0
• MF: C₁₇H₁₆ClNO
• MW: 285.768043518066
• CID: 1582760
• PubChem ID: 1677053

2-{[(1E,2E)-3-(2-chlorophenyl)prop-2-en-1-ylidene]amino}-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1E,2E)-3-(2-chlorophenyl)prop-2-en-1-ylidene]amino}-4,6-dimethylphenol
• 2-{(E)-[(2E)-3-(2-Chlorophenyl)-2-propen-1-ylidene]amino}-4,6-dim ethylphenol
• 5348-71-0

• Inchi： InChI=1S/C17H16ClNO/c1-12-10-13(2)17(20)16(11-12)19-9-5-7-14-6-3-4-8-15(14)18/h3-11,20H,1-2H3/b7-5+,19-9?
• InChI Key： HZGZZZKHFMVWLH-LPZSNHKFSA-N
• SMILES： CC1=CC(=C(C(=C1)N=CC=CC2=CC=CC=C2Cl)O)C

Computed Properties

• Exact Mass: 285.09218
• Monoisotopic Mass: 285.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų
• XLogP3: 4.6

Experimental Properties

• Density: 1.1
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.561
• PSA: 32.59
• LogP: 5.07810